Cas no 592-33-6 (3-bromopropylacetate)

• Product Name: 3-bromopropylacetate
• CAS No: 592-33-6
• MF: C₅H₉BrO₂
• MW: 181.027761220932
• MDL: MFCD02258489
• CID: 949848
• PubChem ID: 354335439
• Update Time: 2025-10-05

3-bromopropylacetate Chemical and Physical Properties

Names and Identifiers

• 3-bromopropylacetate
• 5-bromopentanoate
• 3-acetoxypropyl bromide
• 3-acetyloxy-1-propyl bromide
• acetic 3-bromo-propyl ester
• acetic acid 3-bromopropyl ester
• 1-Propanol, 3-bromo-, 1-acetate

• MDL： MFCD02258489
• Inchi： 1S/C5H9BrO2/c1-5(7)8-4-2-3-6/h2-4H2,1H3
• InChI Key： OQCDPFUVJUOTNX-UHFFFAOYSA-N
• SMILES： C(OC(=O)C)CCBr

Computed Properties

• Exact Mass: 178.97100
• Monoisotopic Mass: 179.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 163°C(lit.)
• Refractive Index: 1.4560 to 1.4600
• PSA: 40.13000
• LogP: 0.30150

3-bromopropylacetate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 3-bromopropylacetate

3-Bromopropyl Acetate: A Comprehensive Overview

3-Bromopropyl acetate, also known as acetate 3-bromopropyl, is a versatile organic compound with the CAS number 592-33-6. This compound is widely recognized in the chemical industry for its unique properties and applications. Its structure consists of an acetyl group attached to a 3-bromopropyl chain, making it a valuable intermediate in various chemical syntheses. Recent studies have highlighted its potential in advanced materials science and pharmaceutical applications, underscoring its importance in modern chemistry.

The synthesis of 3-bromopropyl acetate typically involves the reaction of acetic acid with 3-bromopropyl alcohol in the presence of an acid catalyst. This process is efficient and yields high-purity product, which is essential for its use in sensitive applications. Researchers have explored alternative synthetic pathways to enhance yield and reduce environmental impact, leveraging green chemistry principles. These advancements have made 3-bromopropyl acetate more accessible and sustainable for industrial use.

In terms of physical properties, 3-bromopropyl acetate exhibits a boiling point of approximately 115°C at standard pressure, making it suitable for processes requiring moderate thermal stability. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its use in solution-based reactions. Recent studies have also investigated its behavior under extreme conditions, such as high pressure and temperature, revealing insights into its potential for specialized chemical processes.

The applications of 3-bromopropyl acetate span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of complex molecules, including APIs (Active Pharmaceutical Ingredients). Its ability to undergo nucleophilic substitution reactions makes it invaluable in drug discovery programs. Additionally, in materials science, it is employed as a precursor for the production of advanced polymers and coatings, contributing to the development of high-performance materials.

Recent research has focused on optimizing the use of 3-bromopropyl acetate in biotechnological applications. For instance, studies have demonstrated its role as a selective agent in metabolic engineering, enabling the production of bioactive compounds with enhanced efficiency. This emerging trend highlights the compound's adaptability and relevance in cutting-edge scientific fields.

In conclusion, 3-bromopropyl acetate, with its CAS number 592-33-6, remains a pivotal compound in contemporary chemistry. Its diverse applications, coupled with ongoing advancements in synthesis and application techniques, ensure its continued significance across various industries. As research progresses, new opportunities for this versatile compound are expected to emerge, further solidifying its role in modern chemical innovation.